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Introduction
Hydrated calcium ammonium nitrate is an inorganic double salt with significant applications in

agriculture as a fertilizer. While its primary utility lies outside the pharmaceutical realm, a

thorough understanding of its chemical structure, formula, and synthesis is pertinent for

researchers in various fields, including materials science and chemistry. This technical guide

provides a comprehensive overview of hydrated calcium ammonium nitrate, focusing on its

chemical identity, synthesis, and characterization.

Chemical Structure and Formula
The most common and stable form of hydrated calcium ammonium nitrate is a decahydrate

with the chemical formula 5Ca(NO₃)₂·NH₄NO₃·10H₂O.[1][2][3][4][5] This formula indicates that

the crystal lattice is composed of five units of calcium nitrate, one unit of ammonium nitrate,

and ten molecules of water of hydration.

The structure is a complex ionic lattice. Calcium (Ca²⁺) and ammonium (NH₄⁺) cations are

present, along with nitrate (NO₃⁻) anions. The water molecules are incorporated into the crystal

structure, contributing to its stability.
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A visualization of the constituent ions and their relationship within the hydrated double salt is

presented below.

Conceptual Diagram of Hydrated Calcium Ammonium Nitrate
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Caption: Relationship of components in hydrated calcium ammonium nitrate.

Physicochemical Properties
A summary of the key physicochemical properties of hydrated calcium ammonium nitrate is

provided in the table below.
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Property Value Reference(s)

Chemical Formula 5Ca(NO₃)₂·NH₄NO₃·10H₂O [1][2][3][4][5]

Molar Mass 1080.71 g/mol

Appearance
White to yellowish crystalline

solid or prills
[4]

Solubility Highly soluble in water [4]

Hygroscopicity Hygroscopic [4]

Experimental Protocols
Synthesis of Hydrated Calcium Ammonium Nitrate
The synthesis of 5Ca(NO₃)₂·NH₄NO₃·10H₂O is typically achieved through the crystallization

from a solution containing a stoichiometric ratio of calcium nitrate and ammonium nitrate.

Materials:

Calcium nitrate tetrahydrate (Ca(NO₃)₂·4H₂O)

Ammonium nitrate (NH₄NO₃)

Deionized water

Procedure:

Molar Calculation: Calculate the required mass of calcium nitrate tetrahydrate and

ammonium nitrate to achieve a 5:1 molar ratio.

Dissolution: In a beaker, dissolve the calculated amounts of calcium nitrate tetrahydrate and

ammonium nitrate in a minimal amount of hot deionized water. Stir the solution until all salts

are completely dissolved.

Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an

ice bath can promote crystallization.
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Isolation: Collect the formed crystals by vacuum filtration.

Drying: Wash the crystals with a small amount of cold deionized water and then dry them in

a desiccator over a suitable drying agent.

The workflow for the synthesis is illustrated in the following diagram.
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Synthesis Workflow for Hydrated Calcium Ammonium Nitrate

Start

Calculate Molar Ratio
(5:1 Ca(NO₃)₂ to NH₄NO₃)

Dissolve in Hot Water

Cool to Crystallize

Vacuum Filtration

Dry Crystals

End Product:
5Ca(NO₃)₂·NH₄NO₃·10H₂O

Click to download full resolution via product page

Caption: A flowchart of the synthesis process.
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Characterization Techniques
Powder XRD is employed to confirm the crystalline phase of the synthesized product.

Sample Preparation: The crystalline sample is finely ground to a homogenous powder.

Instrumentation and Parameters (Typical):

Instrument: A standard powder X-ray diffractometer.

X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

Voltage and Current: 40 kV and 40 mA.

Scan Range (2θ): 10° to 80°.

Step Size: 0.02°.

Scan Speed: 2°/min.

The resulting diffraction pattern should be compared with reference patterns for

5Ca(NO₃)₂·NH₄NO₃·10H₂O to confirm its identity.[2]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to

study the thermal behavior of the hydrated salt, including dehydration and decomposition.

Sample Preparation: A small, accurately weighed amount of the crystalline sample (typically 5-

10 mg) is placed in an aluminum or ceramic pan.

Instrumentation and Parameters (Typical):

Instrument: A simultaneous DSC-TGA instrument.

Temperature Range: Ambient to 500 °C.

Heating Rate: 10 °C/min.

Atmosphere: Inert (e.g., Nitrogen) or oxidative (e.g., Air) at a constant flow rate.
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The TGA curve will show mass loss corresponding to the loss of water molecules and

subsequent decomposition, while the DSC curve will indicate the endothermic or exothermic

nature of these transitions.

FTIR spectroscopy is used to identify the functional groups present in the compound, namely

the nitrate and ammonium ions, and the water of hydration.

Sample Preparation (ATR method): A small amount of the powdered sample is placed directly

onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation and Parameters (Typical):

Instrument: An FTIR spectrometer equipped with an ATR accessory.

Spectral Range: 4000 to 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Characteristic absorption bands for the nitrate group (around 1380 cm⁻¹ and 830 cm⁻¹), the

ammonium group (around 3150 cm⁻¹ and 1400 cm⁻¹), and water (broad peak around 3400

cm⁻¹) should be observed.

Data Presentation
The following table summarizes the expected outcomes from the characterization techniques.
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Technique Expected Results

Powder XRD
A diffraction pattern matching the reference for

5Ca(NO₃)₂·NH₄NO₃·10H₂O.

DSC-TGA

Stepwise mass loss in the TGA corresponding

to the 10 water molecules, followed by

decomposition at higher temperatures. The DSC

will show endothermic peaks for dehydration

and decomposition.

FTIR
Characteristic absorption bands for NO₃⁻, NH₄⁺,

and H₂O functional groups.

Conclusion
This technical guide has provided a detailed overview of the chemical structure, formula,

synthesis, and characterization of hydrated calcium ammonium nitrate, specifically

5Ca(NO₃)₂·NH₄NO₃·10H₂O. The provided experimental protocols offer a foundation for the

laboratory preparation and analysis of this double salt. While its primary application is in

agriculture, the information presented is valuable for researchers across various scientific

disciplines requiring a comprehensive understanding of this inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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